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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of lactose
octaacetate, a pivotal intermediate in synthetic carbohydrate chemistry.[1][2] The document

details various methodologies, including classical, microwave-assisted, and iodine-catalyzed

procedures, offering detailed experimental protocols and a comparative analysis of quantitative

data.

Introduction
Lactose, a disaccharide derived from milk, can be transformed into value-added products

through chemical modification.[1] Its peracetylated form, lactose octaacetate (systematically

named 4-O-(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)-1,2,3,6-tetra-O-acetyl-D-

glucopyranose), is a stable, crystalline solid.[1][3] This compound serves as a crucial building

block and intermediate for the synthesis of more complex carbohydrate-based molecules, such

as glycosyl azides and aminoethyl glycosides, which are relevant in drug development and

glycobiology.[1][4] The acetylation of lactose's eight hydroxyl groups enhances its solubility in

organic solvents, facilitating a broader range of chemical transformations. This guide explores

the most common and efficient methods for its preparation.

Synthesis Methodologies
The most prevalent method for synthesizing lactose octaacetate is the esterification of lactose

with acetic anhydride. This reaction is typically facilitated by a catalyst and can be performed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15565669?utm_src=pdf-interest
https://www.benchchem.com/product/b15565669?utm_src=pdf-body
https://www.benchchem.com/product/b15565669?utm_src=pdf-body
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://www.tandfonline.com/doi/pdf/10.1080/07328303.2012.739230
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://www.benchchem.com/product/b15565669?utm_src=pdf-body
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://www.researchgate.net/publication/365450538_MICROWAVE-ASSISTED_SYNTHESIS_OF_LACTOSE_OCTAACETATES_AND_THEIR_APPLICATION_IN_A_COSMETIC_HAND_GEL
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://www.researchgate.net/publication/263579185_Observations_on_the_Preparation_of_b-Lactose_Octaacetate
https://www.benchchem.com/product/b15565669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


under various heating conditions.

Mechanism of Acetylation
The reaction proceeds via a nucleophilic acyl substitution mechanism. The hydroxyl groups of

lactose act as nucleophiles, attacking the electrophilic carbonyl carbon of acetic anhydride. In

the presence of a basic catalyst like anhydrous sodium acetate, the catalyst deprotonates the

hydroxyl groups, increasing their nucleophilicity and accelerating the reaction. The process is

repeated for all eight hydroxyl groups on the lactose molecule.

Key Synthesis Routes
Classical Synthesis (Acetic Anhydride/Sodium Acetate): This is the most traditional method,

involving the heating of lactose with an excess of acetic anhydride and anhydrous sodium

acetate as the catalyst.[2][4] While reliable, this method often requires longer reaction times

and careful control of temperature.

Microwave-Assisted Synthesis: A "green chemistry" approach that significantly reduces

reaction times (from hours to minutes) and often improves yields.[1][3] Microwave irradiation

provides rapid and uniform heating of the reaction mixture.[1]

Iodine-Catalyzed Synthesis: This method uses molecular iodine as a mild and efficient

catalyst for the acetylation reaction.[5] It can be performed at room temperature and avoids

the use of basic catalysts.[5]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of lactose
octaacetate.

Protocol 1: Large-Scale Classical Acetylation
This protocol is adapted from the work of Xu, et al., and is suitable for producing larger

quantities of β-lactose octaacetate.[2][4]

Reagents and Equipment:

α-Lactose monohydrate (100 g)
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Acetic anhydride (900 mL)

Anhydrous sodium acetate (25 g)

2-L Round-bottom flask

Mechanical stirrer

4-L Beaker with water-ice mixture

Filtration apparatus

Dichloromethane (CH₂Cl₂)

Methanol (MeOH)

Procedure:

Combine acetic anhydride (900 mL) and anhydrous sodium acetate (25 g) in a 2-L round-

bottom flask.

Heat the mixture nearly to boiling.

Add α-lactose monohydrate (100 g) in small portions while maintaining the temperature.

Once the reaction is complete (monitored by TLC, e.g., using CH₂Cl₂:acetone 10:1), pour the

mixture into a water-ice mixture (2700 mL) in a 4-L beaker.[4]

Stir the suspension gently overnight at room temperature to allow the crude product to

precipitate.[4]

Filter the solid product and wash it with water.

Dissolve the crude solid in dichloromethane (500 mL).

Wash the organic solution with aqueous sodium bicarbonate (NaHCO₃) solution, then dry it

over anhydrous sodium sulfate (Na₂SO₄).[4]

Concentrate the solution under reduced pressure to yield the crude lactose octaacetate.
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Purification (Recrystallization): Dissolve the crude product in a minimum amount of CH₂Cl₂

and add 10 volumes of methanol to induce crystallization.[6] A single crystallization can yield

a product with high anomeric purity (α:β ratio of ~1:270).[4]

Protocol 2: Microwave-Assisted "Green" Synthesis
This protocol is based on the work of Tumbarski, et al., and offers a rapid and efficient

alternative.[1][3]

Reagents and Equipment:

D-(+)-Lactose monohydrate (10.0 g, 0.029 mol)

Acetic anhydride (30 cm³, 0.27 mol)

Anhydrous sodium acetate (3.0 g, 0.036 mol)

Round-bottom flask suitable for microwave reactor

Microwave reactor (e.g., 700 W)

Ice-water bath (200 cm³ distilled water with ice)

Filtration apparatus

95% Ethanol for recrystallization

Procedure:

Mix D-(+)-lactose monohydrate (10.0 g), acetic anhydride (30 cm³), and sodium acetate (3.0

g) in a round-bottom flask.[1][3]

Place the flask in a microwave reactor and irradiate at 700 W for 10-20 minutes. The highest

yields are typically obtained after 15-20 minutes of irradiation.[1]

After irradiation, pour the hot sample into 200 cm³ of distilled water with ice cubes.[1][3]

Stir the mixture and leave it at 4 °C for 12 hours to allow the lactose octaacetate to

precipitate as a white solid.[1][3]
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Filter the precipitate under vacuum and wash it with distilled water.[1][3]

Purification (Recrystallization): Purify the crude product by recrystallizing from 95% ethanol,

followed by washing with distilled water.[1][3]

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.[1][3]

Protocol 3: Iodine-Catalyzed Synthesis
This protocol is adapted from Mukhopadhyay et al., as cited in supporting information from The

Royal Society of Chemistry.[5]

Reagents and Equipment:

D-Lactose (20.0 g, 58.4 mmol)

Acetic anhydride (48.65 g, 476.5 mmol)

Iodine (I₂) (0.104 g, 0.410 mmol)

Reaction flask with condenser

Stirrer

Procedure:

Suspend D-lactose (20.0 g) in acetic anhydride (48.65 g).[5]

Add solid iodine (0.104 g) as the catalyst. Caution: The reaction can become exothermic

once the iodine dissolves; a condenser should be fitted to the flask.[5]

Allow the mixture to stir at room temperature overnight.

Monitor the reaction progress by ¹H and ¹³C NMR in CDCl₃.[5]

Work-up and purification would typically involve quenching the reaction, extraction with an

organic solvent, washing to remove impurities, and recrystallization.
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

lactose octaacetate.
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General Workflow for Lactose Octaacetate Synthesis
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Caption: General workflow for lactose octaacetate synthesis.
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Quantitative Data Summary
The efficiency and outcome of the synthesis can vary significantly with the chosen method. The

tables below summarize key quantitative data from the literature.

Table 1: Comparison of Synthesis Methods and Yields

Method Catalyst Heating
Reactio
n Time

Crude
Yield
(%)

Purified
Yield
(%)

Anomer
Ratio
(α:β)

Referen
ce(s)

Classical

(Medium-

Scale)

Sodium

Acetate

Conventi

onal
>30 min 77 54

~1:12

(crude)
[2][4][6]

Classical

(Large-

Scale)

Sodium

Acetate

Conventi

onal
>30 min 70 53

~1:30

(crude)
[2][4]

Microwav

e-

Assisted

Sodium

Acetate

Microwav

e (700W)

10-20

min
- 85 - 91

Not

specified
[1]

Iodine-

Catalyze

d

Iodine

(I₂)

None

(Room

Temp)

Overnigh

t
-

Not

specified

Not

specified
[5]

Table 2: Physical and Spectroscopic Characterization Data
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Property Value Method Reference(s)

Molecular Formula C₂₈H₃₈O₁₉ - [7]

Molecular Weight 678.59 g/mol - [7]

Melting Point 89 - 91.5 °C Microwave Synthesis [1]

Melting Point 94.0 - 97.5 °C
Classical Synthesis

(Recrystallized)
[4][6]

Appearance
White to faint yellow

powder/solid
- [1][3]

¹H NMR (β-anomer)
δ 5.66 (d, 1H, J = 8.5

Hz, H-1)
400 MHz, CDCl₃ [4]

¹H NMR (α-anomer)
δ 6.25 (d, 1H, J = 3.6

Hz, H-1)
400 MHz, CDCl₃ [4]

Degree of Substitution

(DS)
3.2 - 3.7

Titration (Microwave

method)
[1]

Conclusion
The synthesis of lactose octaacetate from lactose is a well-established and versatile process.

For large-scale preparations where high anomeric purity of the β-form is desired, the classical

method with a carefully controlled crystallization process remains highly relevant.[2][4] For

rapid synthesis with high overall yields and adherence to green chemistry principles, the

microwave-assisted method is an excellent alternative.[1] The choice of method will ultimately

depend on the specific requirements of the researcher, including scale, desired purity, available

equipment, and time constraints. Proper characterization, particularly using ¹H NMR

spectroscopy, is critical to confirm the anomeric ratio and purity of the final product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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